Cas no 284030-61-1 (1H-Benzimidazole-5-carboxylic acid,7-fluoro-6-[(2-methylphenyl)amino]-, methyl ester)
![1H-Benzimidazole-5-carboxylic acid,7-fluoro-6-[(2-methylphenyl)amino]-, methyl ester structure](https://www.kuujia.com/scimg/cas/284030-61-1x300.png)
284030-61-1 structure
Product Name:1H-Benzimidazole-5-carboxylic acid,7-fluoro-6-[(2-methylphenyl)amino]-, methyl ester
CAS No:284030-61-1
Molecular Formula:C16H14FN3O2
Molecular Weight:299.299666881561
CID:1434629
1H-Benzimidazole-5-carboxylic acid,7-fluoro-6-[(2-methylphenyl)amino]-, methyl ester Properties
Names and Identifiers
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- 1H-Benzimidazole-5-carboxylic acid,7-fluoro-6-[(2-methylphenyl)amino]-, methyl ester
- 1H-Benzimidazole-5-carboxylic acid, 7-fluoro-6-[(2-methylphenyl)amino]-, methyl ester
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- InChIKey: POEUEIJDOLLSQC-UHFFFAOYSA-N
- Inchi: 1S/C16H14FN3O2/c1-9-5-3-4-6-11(9)20-14-10(16(21)22-2)7-12-15(13(14)17)19-8-18-12/h3-8,20H,1-2H3,(H,18,19)
- SMILES: C1NC2=C(F)C(NC3=CC=CC=C3C)=C(C(OC)=O)C=C2N=1
Computed Properties
- Exact Mass: 299.10712
Experimental Properties
- PSA: 67.01
- Boiling Point: 508.9±50.0 °C(Predicted)
- pka: 10.58±0.30(Predicted)
- Density: 1.363±0.06 g/cm3(Predicted)
1H-Benzimidazole-5-carboxylic acid,7-fluoro-6-[(2-methylphenyl)amino]-, methyl ester Related Literature
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Wei Chen,Huan He,Jing Wang,Jiahui Wang,Chia-en A. Chang Phys. Chem. Chem. Phys., 2023,25, 2098-2109
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Shan Gao,Wanlin Zhang,Xingxing Zhai,Xue Zhao,Jianxin Wang,Jianshu Li,Xingyu Chen Biomater. Sci., 2023,11, 533-541
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Marcos A. Pudenzi,Jandyson M. Santos,Celio F. F. Angolini,Rosana C. L. Pereira,Ygor S. Rocha,Eduard Denisov,Eugen Damoc,Alexander Makarov,Marcos N. Eberlin RSC Adv., 2018,8, 6183-6191
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Wen-Bo Pei,Bo Chen,Lili Wang,Jiansheng Wu,Xue Teng,Raymond Lau,Ling Huang,Wei Huang Nanoscale, 2015,7, 4048-4054
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Wen-Zhao Xie,Hong-Chao Zhang,Yan-Song Zheng J. Mater. Chem. C, 2017,5, 10462-10468
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Josep Cornella,Carolina Sanchez,David Banawa,Igor Larrosa Chem. Commun., 2009, 7176-7178
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10. Contents
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